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Introduction

Terrelumamide A is a novel lumazine-containing peptide first isolated from the marine-derived
fungus Aspergillus terreus.[1][2] Structurally, it is a linear assembly of 1-methyllumazine-6-
carboxylic acid, an amino acid residue, and a methyl anthranilate moiety, connected by peptide
bonds.[1] Preliminary studies have revealed its potential as a pharmacological agent that
improves insulin sensitivity, making it a compound of significant interest for drug development
in the field of metabolic disorders.[1][2] This document provides detailed application notes and
protocols for the analytical methods employed in the characterization of Terrelumamide A,
intended for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for Terrelumamide A is
presented below. This data is essential for the initial identification and subsequent
characterization of the compound.
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Property Value Reference
Molecular Formula C20H20N60O7 [1]
Molecular Weight 456.4 g/mol

Appearance Amorphous solid

UV (MeOH) Amax (log €)

220 (4.45), 258 (4.38), 330
(3.98) nm

IR (KBr) vmax

3350, 1708, 1690, 1650, 1530,

1450, 1250 cm~?

[1]

HR-FAB-MS

m/z 457.1475 [M+H]* (Calcd.
for C20H21N6O7, 457.1472)

[1]

Experimental Protocols

Detailed methodologies for the key analytical experiments required for the structural elucidation

and characterization of Terrelumamide A are provided below.

High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the accurate mass and elemental composition of Terrelumamide A.

Instrumentation: High-Resolution Fast Atom Bombardment Mass Spectrometer (HR-FAB-MS).

Protocol:

o Sample Preparation: Dissolve a small amount of purified Terrelumamide A in a suitable

solvent, such as methanol, to a final concentration of approximately 1 mg/mL.

o Matrix Selection: Utilize a suitable matrix, such as m-nitrobenzyl alcohol (NBA), to facilitate

ionization. Mix the sample solution with the matrix on the FAB probe tip.

e |nstrument Parameters:

o lonization Mode: Positive ion mode.
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o Accelerating Voltage: 10 kV.
o Resolution: Set to >10,000.

o Scan Range:m/z 100-1000.

o Data Acquisition and Analysis: Acquire the mass spectrum and determine the monoisotopic
mass of the protonated molecule [M+H]*. Use the accurate mass measurement to calculate
the elemental formula using mass spectrometry software. For Terrelumamide A, the
protonated molecule was observed at m/z 457.1475, corresponding to the molecular formula
C20H21N60O7.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed two-dimensional structure of Terrelumamide A, including
the connectivity of all atoms and the stereochemistry.

Instrumentation: A 500 MHz or higher NMR spectrometer equipped with a cryoprobe is
recommended for optimal resolution and sensitivity.

Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of purified Terrelumamide A in a
deuterated solvent such as DMSO-de or Methanol-da.

e 'H NMR Spectroscopy:
o Acquire a standard one-dimensional proton NMR spectrum.
o Typical parameters: 32 scans, relaxation delay of 1-2 seconds.
o Observe and integrate all proton signals.
e 13C NMR Spectroscopy:
o Acquire a proton-decoupled carbon-13 NMR spectrum.

o Typical parameters: 1024 scans, relaxation delay of 2 seconds.
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o lIdentify the chemical shifts of all carbon atoms. The presence of signals in the aromatic
and carbonyl regions (15 carbons for Terrelumamide A) provides initial structural clues.[1]

o 2D NMR Spectroscopy:
o COSY (Correlation Spectroscopy): To identify proton-proton spin-spin coupling networks.

o HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-
carbon correlations.

o HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)
proton-carbon correlations, which is crucial for connecting different structural fragments.

» Data Analysis: Integrate the information from all NMR experiments to assemble the final
structure of Terrelumamide A.

!H and 3C NMR Data for Terrelumamide A (in DMSO-ds):
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Position oC (ppm) OH (ppm, mulit., J in Hz)

1-Me-Lumazine-6-COOH

1-N-Me 29.5 3.58 (s)

2 150.8

4 160.5

4a 136.2

6 145.1

7 148.9 8.85 (s)

8a 154.2

6-COOH 165.2

Threonine

a 58.1 4.65 (dd, 8.5, 3.0)
B 67.2 4.15 (m)

Y 19.8 1.15 (d, 6.5)

Methyl Anthranilate

1 120.1

2' 139.8

3 122.5 8.65 (d, 8.0)
4 131.5 7.58 (t, 8.0)
5" 124.1 7.18 (t, 8.0)
6' 134.2 7.95 (d, 8.0)
(6{0) 168.1

OMe 52.3 3.85(s)
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Biological Activity Assay: Adipogenesis in Human
Mesenchymal Stem Cells

Objective: To evaluate the effect of Terrelumamide A on insulin sensitivity by measuring its
impact on adipocyte differentiation.

Protocol:

e Cell Culture: Culture human bone marrow-derived mesenchymal stem cells (hnMSCs) in a
suitable growth medium.

 Induction of Adipogenesis: To induce differentiation into adipocytes, culture the hMSCs in an
adipogenic induction medium containing dexamethasone, insulin, and
isobutylmethylxanthine (IBMX).

o Treatment: Treat the differentiating cells with various concentrations of Terrelumamide A.
Include a positive control (e.g., rosiglitazone) and a vehicle control.

¢ Oil Red O Staining: After a suitable incubation period (e.g., 14-21 days), fix the cells and
stain with Oil Red O solution to visualize the accumulation of lipid droplets, a marker of
adipocyte differentiation.

e Quantification: Elute the stain from the cells and quantify the absorbance using a
spectrophotometer to measure the extent of adipogenesis. An increase in Oil Red O staining
in the presence of Terrelumamide A indicates an enhancement of insulin-mediated
adipogenesis, suggesting improved insulin sensitivity.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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